2-(2-fluorophenoxy)ethane-1-sulfonyl fluoride
Overview
Description
2-(2-fluorophenoxy)ethane-1-sulfonyl fluoride is a chemical compound with the molecular formula C8H9FO3S. It is a member of the sulfonyl fluoride family, which is known for its stability and reactivity. This compound is used in various scientific research applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-(2-fluorophenoxy)ethane-1-sulfonyl fluoride can be achieved through a one-pot synthesis from sulfonates or sulfonic acids. This method involves mild reaction conditions and readily available reagents . The process typically includes the use of fluorosulfonylating reagents such as sulfuryl fluoride gas (SO2F2) and other solid reagents like FDIT and AISF .
Industrial Production Methods: Industrial production of sulfonyl fluorides, including this compound, often involves the chlorine–fluorine exchange of arenesulfonyl chloride in the presence of aqueous solutions of potassium fluoride (KF) or potassium bifluoride (KHF2) . This method is efficient and scalable for large-scale production.
Chemical Reactions Analysis
Types of Reactions: 2-(2-fluorophenoxy)ethane-1-sulfonyl fluoride undergoes various chemical reactions, including nucleophilic substitution and electrophilic fluorination . These reactions are facilitated by the compound’s electrophilic sulfonyl fluoride group.
Common Reagents and Conditions: Common reagents used in reactions with this compound include potassium fluoride (KF), sulfuryl fluoride (SO2F2), and other fluorosulfonylating agents . The reactions typically occur under mild conditions, making them suitable for various synthetic applications.
Major Products: The major products formed from reactions involving this compound depend on the specific reaction conditions and reagents used. For example, nucleophilic substitution reactions can yield a variety of sulfonyl fluoride derivatives .
Scientific Research Applications
2-(2-fluorophenoxy)ethane-1-sulfonyl fluoride has found widespread applications in organic synthesis, chemical biology, drug discovery, and materials science . It is used as a building block for the synthesis of biologically active molecules and as a reagent in various chemical transformations. Its stability and reactivity make it a valuable tool in the development of new pharmaceuticals and materials.
Mechanism of Action
The mechanism of action of 2-(2-fluorophenoxy)ethane-1-sulfonyl fluoride involves its electrophilic sulfonyl fluoride group, which can react with nucleophiles such as amino acids or proteins . This reactivity allows it to form covalent bonds with specific molecular targets, making it useful in chemical biology and drug discovery.
Comparison with Similar Compounds
Similar Compounds: Similar compounds to 2-(2-fluorophenoxy)ethane-1-sulfonyl fluoride include other sulfonyl fluorides such as 2-(4-fluorophenoxy)ethane-1-sulfonyl fluoride . These compounds share similar chemical properties and reactivity but may differ in their specific applications and effectiveness.
Uniqueness: This compound is unique due to its specific molecular structure, which provides distinct reactivity and stability compared to other sulfonyl fluorides . This uniqueness makes it a valuable compound in various scientific research applications.
Properties
CAS No. |
2385001-87-4 |
|---|---|
Molecular Formula |
C8H8F2O3S |
Molecular Weight |
222.2 |
Purity |
95 |
Origin of Product |
United States |
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